Cas no 35086-87-4 (2-Propenoyl chloride,2-methyl-3-phenyl-)

• Product Name: 2-Propenoyl chloride,2-methyl-3-phenyl-
• CAS No: 35086-87-4
• MF: C₁₀H₉ClO
• MW: 180.630861997604
• MDL: MFCD00085132
• CID: 314775
• PubChem ID: 5706529
• Update Time: 2025-06-29

2-Propenoyl chloride,2-methyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• (E)-2-METHYL-3-PHENYL-ACRYLOYL CHLORIDE
• 2-METHYL-3-PHENYLPROP-2-ENOYL CHLORIDE
• 2-Propenoyl chloride,2-methyl-3-phenyl-
• 2-METHYL-3-PHENYLACRYLOYL CHLORIDE
• 2-methyl-3t-phenyl-acryloyl chloride
• 2-Methyl-3t-phenyl-acryloylchlorid
• MFCD00085132
• (E)-2-methyl-3-phenyl-acryloylchloride
• (E)-2-methyl-3-phenylacryloyl chloride
• SCHEMBL561119
• (E)-2-methyl-3-phenylprop-2-enoyl chloride
• AKOS006228622
• XHIRBFXXIZZLNG-BQYQJAHWSA-N
• 35086-87-4

• MDL： MFCD00085132
• Inchi： 1S/C10H9ClO/c1-8(10(11)12)7-9-5-3-2-4-6-9/h2-7H,1H3/b8-7+
• InChI Key： XHIRBFXXIZZLNG-BQYQJAHWSA-N
• SMILES： ClC(/C(/C)=C/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 180.03400
• Monoisotopic Mass: 180.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Melting Point: 24-26°C
• PSA: 17.07000
• LogP: 2.85530

2-Propenoyl chloride,2-methyl-3-phenyl- Security Information

• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39; S45
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on 2-Propenoyl chloride,2-methyl-3-phenyl-

2-Propenoyl Chloride, 2-Methyl-3-Phenyl-

The compound with CAS No. 35086-87-4, commonly referred to as 2-propenoyl chloride, 2-methyl-3-phenyl-, is a significant player in the field of organic chemistry. This compound is a derivative of acrylic acid, characterized by its chloride functional group and a substituted phenyl moiety. Its structure consists of a propenoyl group (CH₂=CHCO-) with a methyl substitution at the second position and a phenyl group attached at the third position, making it a versatile building block for various chemical reactions.

2-Methyl-3-phenylpropenoyl chloride has garnered attention due to its unique reactivity and potential applications in synthetic chemistry. Recent studies have highlighted its role in the synthesis of complex organic molecules, particularly in the construction of biologically active compounds. Its ability to undergo nucleophilic addition reactions makes it an invaluable reagent in the formation of esters, amides, and other derivatives.

One of the most notable advancements involving this compound is its application in the synthesis of bioactive molecules. Researchers have employed 2-methyl-3-phenylpropenoyl chloride as an intermediate in the creation of pharmaceutical agents, leveraging its reactivity to form intricate molecular frameworks. For instance, its use in the synthesis of anticancer drugs has shown promise, with studies indicating potential anti-proliferative effects against various cancer cell lines.

In addition to its role in drug discovery, 2-methyl-3-phenylpropenoyl chloride has also found applications in polymer chemistry. Its ability to participate in polymerization reactions has led to the development of novel materials with tailored properties. Recent research has focused on using this compound to synthesize functional polymers that exhibit enhanced mechanical strength and thermal stability, making them suitable for advanced technological applications.

The synthesis of 2-methyl-3-phenylpropenoyl chloride typically involves the chlorination of the corresponding acrylic acid derivative under controlled conditions. This process requires precise stoichiometry and reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have improved the efficiency of this synthesis pathway, reducing production costs and enhancing scalability.

From an environmental standpoint, understanding the degradation pathways of 2-methyl-3-phenylpropenoyl chloride is crucial for assessing its environmental impact. Studies have shown that this compound undergoes hydrolysis under certain conditions, yielding biodegradable products. This information is vital for industries utilizing this compound, as it aids in developing sustainable practices and minimizing ecological footprint.

In conclusion, 2-methyl-3-phenylpropenoyl chloride (CAS No. 35086-87-4) stands out as a multifaceted compound with wide-ranging applications in organic synthesis, drug discovery, and materials science. Its unique chemical properties and reactivity continue to drive innovative research, positioning it as a key component in advancing modern chemistry.